Cas no 307524-88-5 (<br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster)

• Product Name: <br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster
• CAS No: 307524-88-5
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 3062412
• PubChem ID: 1555501
• Update Time: 2025-05-26

<br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster Chemical and Physical Properties

Names and Identifiers

• <br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster
• 307524-88-5
• AKOS005565332
• CBDivE_004170
• butyl 2-[(3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)amino]acetate
• butyl 2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)amino]acetate
• AKOS000301443
• SR-01000404455-1
• Butyl2-((3,5-dihydroxy-1,2,4-triazin-6-yl)amino)acetate
• STK633242
• CCG-104525
• (3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl ester
• SB73521
• SR-01000404455
• butyl N-(3,5-dihydroxy-1,2,4-triazin-6-yl)glycinate
• Butyl 2-((3,5-dihydroxy-1,2,4-triazin-6-yl)amino)acetate

• MDL： MFCD00226038
• Inchi： 1S/C9H14N4O4/c1-2-3-4-17-6(14)5-10-7-8(15)11-9(16)13-12-7/h2-5H2,1H3,(H,10,12)(H2,11,13,15,16)
• InChI Key： KXHBPRXHBKVNFH-UHFFFAOYSA-N
• SMILES： O(C(CNC1C(NC(NN=1)=O)=O)=O)CCCC

Computed Properties

• Exact Mass: 242.10150494Da
• Monoisotopic Mass: 242.10150494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų

<br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on <br>(3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl e ster

Chemical Overview and Recent Advances: CAS No. 307524-88-5

The compound with CAS Registry Number 307524-88-5, known as (3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl ester, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising pharmacological properties. Recent studies have shed light on its mechanisms of action and potential therapeutic applications.

The chemical structure of (3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl ester is characterized by a triazine ring system with dioxo substituents and an amino-acetic acid moiety. This configuration imparts the compound with distinctive electronic and steric properties that are advantageous in drug design and development. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which has led to promising results in preclinical models.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using novel methodologies. These methods include catalytic asymmetric synthesis and green chemistry approaches that minimize environmental impact. The development of scalable synthetic routes has been a key focus for researchers aiming to produce this compound in larger quantities for further testing and commercialization.

In terms of pharmacological applications, studies have demonstrated that (3,5-Dioxo-2,3,4,5-tetrahydro-[1,2,4]triazin-6-ylamino)-acetic acid butyl ester exhibits potent activity against various disease targets. For instance, it has shown promise as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to inhibit certain kinases makes it a potential candidate for cancer therapy.

Another area of interest is its role in agricultural applications. Research indicates that this compound may serve as an effective plant growth regulator or pesticide alternative due to its ability to influence plant metabolism without adverse environmental effects. This dual applicability underscores the versatility of the compound across multiple industries.

Furthermore, recent computational studies have provided deeper insights into the molecular interactions of this compound with biological systems. Advanced modeling techniques have revealed its binding affinity to specific protein domains and its potential for drug delivery systems. These findings are pivotal for optimizing its therapeutic index and reducing off-target effects.

In conclusion, CAS No. 307524-88-5, or (3,5-Dioxo-2,3,4